Cas no 1052707-27-3 ((1S,2S)-1,2-di-1-Naphthalenyl-1,2-ethanediamine Hydrochloride)

• Product Name: (1S,2S)-1,2-di-1-Naphthalenyl-1,2-ethanediamine Hydrochloride
• CAS No: 1052707-27-3
• MF: C₂₂H₂₂Cl₂N₂
• MW: 385.329483509064
• MDL: MFCD09836226
• CID: 2602537
• PubChem ID: 329760895
• Update Time: 2025-06-11

(1S,2S)-1,2-di-1-Naphthalenyl-1,2-ethanediamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1S, 2S)-1,2-di-1-Naphthyl-Ethylenediamine Dihydrochloride
• (1S,2S)-1,2-dinaphthalen-1-ylethane-1,2-diamine,dihydrochloride
• (1S,2S)-1,2-Di-1-naphthalenyl-1,2-ethanediamine hydrochloride (1:2)
• (1S, 2S)-1,2-di-1-Naphthyl-ethylenediaMine dihydrochloride 97%
• (1S,2S)-1,2-Di-1-naphthalenyl-1,2-ethanediamine Hydrochloride
• SCHEMBL14119362
• 1052707-27-3
• G63611
• (S,S)-1,2-Bis(1-naphthyl)-1,2-ethanediamine dihydrochloride
• (1S,2S)-1,2-Di(naphthalen-1-yl)ethane-1,2-diaminedihydrochloride
• MFCD09836226
• (1S,2S)-1,2-BIS(NAPHTHALEN-1-YL)ETHANE-1,2-DIAMINE DIHYDROCHLORIDE
• (1S,2S)-1,2-dinaphthalen-1-ylethane-1,2-diamine;dihydrochloride
• (1S,2S)-1,2-Di(naphthalen-1-yl)ethane-1,2-diamine--hydrogen chloride (1/2)
• (1S,2S)-1,2-Di(naphthalen-1-yl)ethane-1,2-diamine dihydrochloride
• (1S, 2S)-1,2-di-1-Naphthyl-ethylenediamine dihydrochloride, 97%
• DTXSID60726739
• (1s,2s)-1,2-di-1-naphthylethylenediamine dihydrochloride
• (S,S)-1,2-Di(1-naphthyl)-1,2-ethanediamine dihydrochloride, 95%
• (1S,2S)-1,2-di-1-Naphthalenyl-1,2-ethanediamine Hydrochloride

• MDL： MFCD09836226
• Inchi： 1S/C22H20N2.2ClH/c23-21(19-13-5-9-15-7-1-3-11-17(15)19)22(24)20-14-6-10-16-8-2-4-12-18(16)20;;/h1-14,21-22H,23-24H2;2*1H/t21-,22-;;/m0../s1
• InChI Key： SHNGCXWOHADIKG-IXOXMDGESA-N
• SMILES： Cl.Cl.N[C@@H](C1=CC=CC2C=CC=CC1=2)[C@H](C1=CC=CC2C=CC=CC1=2)N

Computed Properties

• Exact Mass: 384.1160041g/mol
• Monoisotopic Mass: 384.1160041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 371
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Melting Point: 219-224 °C
• Optical Activity: [α]22/D +258.0°, c = 1 in H2O

(1S,2S)-1,2-di-1-Naphthalenyl-1,2-ethanediamine Hydrochloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26-36/37
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on (1S,2S)-1,2-di-1-Naphthalenyl-1,2-ethanediamine Hydrochloride

Research Brief on (1S,2S)-1,2-di-1-Naphthalenyl-1,2-ethanediamine Hydrochloride (CAS: 1052707-27-3)

The compound (1S,2S)-1,2-di-1-Naphthalenyl-1,2-ethanediamine Hydrochloride (CAS: 1052707-27-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral diamine derivative, characterized by its naphthalene substituents, has shown promising potential in various applications, including asymmetric catalysis, drug development, and molecular recognition. Recent studies have focused on its synthesis, structural characterization, and biological activities, making it a compound of interest for researchers aiming to explore novel therapeutic agents and catalytic systems.

One of the key areas of investigation has been the synthesis and optimization of (1S,2S)-1,2-di-1-Naphthalenyl-1,2-ethanediamine Hydrochloride. Researchers have developed efficient stereoselective synthetic routes to obtain high-purity samples of this compound, which is critical for its application in enantioselective transformations. The hydrochloride salt form has been particularly noted for its stability and solubility, facilitating its use in various experimental settings. Advanced spectroscopic techniques, including NMR and X-ray crystallography, have been employed to confirm its structural integrity and chiral purity.

In the realm of asymmetric catalysis, (1S,2S)-1,2-di-1-Naphthalenyl-1,2-ethanediamine Hydrochloride has been utilized as a chiral ligand in metal-catalyzed reactions. Its rigid naphthalene backbone and well-defined stereochemistry make it an excellent candidate for inducing high enantioselectivity in reactions such as hydrogenations, aldol additions, and epoxidations. Recent publications highlight its efficacy in achieving high yields and enantiomeric excesses, underscoring its potential for industrial-scale applications in the synthesis of chiral pharmaceuticals and fine chemicals.

Beyond its catalytic applications, this compound has also been explored for its biological activities. Preliminary studies suggest that (1S,2S)-1,2-di-1-Naphthalenyl-1,2-ethanediamine Hydrochloride may exhibit inhibitory effects on certain enzymes and receptors implicated in disease pathways. For instance, its interaction with G-protein-coupled receptors (GPCRs) and ion channels has been investigated, with findings indicating potential therapeutic applications in neurological and cardiovascular disorders. However, further in vitro and in vivo studies are required to fully elucidate its pharmacological profile and safety.

In conclusion, (1S,2S)-1,2-di-1-Naphthalenyl-1,2-ethanediamine Hydrochloride (CAS: 1052707-27-3) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications in asymmetric catalysis and potential therapeutic uses make it a subject of ongoing investigation. Future research directions may include the development of derivatives with enhanced activity and selectivity, as well as detailed mechanistic studies to understand its mode of action in biological systems. This compound exemplifies the intersection of chemistry and biology, offering exciting opportunities for innovation in drug discovery and synthetic methodology.